Cas no 1803749-68-9 (Ethyl 4-cyano-2-ethyl-6-mercaptobenzoate)

• Product Name: Ethyl 4-cyano-2-ethyl-6-mercaptobenzoate
• CAS No: 1803749-68-9
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5010380
• Update Time: 2025-06-08

Ethyl 4-cyano-2-ethyl-6-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-ethyl-6-mercaptobenzoate

• Inchi： 1S/C12H13NO2S/c1-3-9-5-8(7-13)6-10(16)11(9)12(14)15-4-2/h5-6,16H,3-4H2,1-2H3
• InChI Key： VXXUEVRVQWNMQI-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=CC(=C1C(=O)OCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-cyano-2-ethyl-6-mercaptobenzoate

Ethyl 4-cyano-2-ethyl-6-mercaptobenzoate (CAS No. 1803749-68-9): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 4-cyano-2-ethyl-6-mercaptobenzoate (CAS No. 1803749-68-9) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development and therapeutic research. This compound, characterized by its distinctive chemical structure, exhibits a combination of functional groups that make it an intriguing candidate for various biological studies.

The chemical structure of ethyl 4-cyano-2-ethyl-6-mercaptobenzoate consists of a benzene ring substituted with a cyano group, an ethyl group, and a mercapto group, with an ethyl ester moiety attached to the carboxylic acid. This arrangement of functional groups imparts specific chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent research findings have highlighted the potential of ethyl 4-cyano-2-ethyl-6-mercaptobenzoate in various biological contexts. For instance, studies have shown that this compound exhibits significant antioxidant activity, which is crucial for protecting cells from oxidative stress and damage. The presence of the mercapto group, known for its ability to scavenge free radicals, contributes to this property. Additionally, the cyano group can enhance the compound's stability and reactivity, making it suitable for further chemical modifications.

In the realm of drug discovery, ethyl 4-cyano-2-ethyl-6-mercaptobenzoate has been explored as a potential lead compound for developing new therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, makes it a promising candidate for treating various diseases. For example, preliminary studies have indicated that this compound may have anti-inflammatory properties, which could be beneficial in managing conditions like arthritis and other inflammatory disorders.

Furthermore, the pharmacological profile of ethyl 4-cyano-2-ethyl-6-mercaptobenzoate has been investigated to assess its safety and efficacy. Preclinical studies have demonstrated that this compound exhibits low toxicity and good bioavailability, which are essential factors for its potential use in clinical settings. These findings suggest that ethyl 4-cyano-2-ethyl-6-mercaptobenzoate could serve as a valuable starting point for the development of novel drugs with improved therapeutic outcomes.

The synthesis of ethyl 4-cyano-2-ethyl-6-mercaptobenzoate involves several well-established chemical reactions, making it accessible for large-scale production. One common synthetic route involves the reaction of 4-cyanoresorcinol with ethyl bromoacetate in the presence of a base, followed by alkylation with ethyl iodide to introduce the ethyl substituent. This method provides high yields and purity, ensuring that the compound can be readily synthesized for both research and industrial applications.

In addition to its potential therapeutic applications, ethyl 4-cyano-2-ethyl-6-mercaptobenzoate has also been studied for its use in material science. The unique combination of functional groups in this compound makes it suitable for creating advanced materials with specific properties, such as enhanced conductivity or improved mechanical strength. These materials could find applications in areas like electronics, coatings, and composites.

The ongoing research on ethyl 4-cyano-2-ethyl-6-mercaptobenzoate is driven by its multifaceted potential and the need for innovative solutions in various scientific fields. As new methodologies and technologies continue to emerge, the scope of applications for this compound is likely to expand further. Scientists are exploring ways to optimize its properties through structural modifications and conjugation with other molecules to enhance its performance in specific contexts.

In conclusion, ethyl 4-cyano-2-ethyl-6-mercaptobenzoate (CAS No. 1803749-68-9) represents a promising compound with a wide range of potential applications in medicinal chemistry, drug discovery, and material science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As more studies are conducted and new insights are gained, this compound is poised to play a significant role in advancing scientific knowledge and improving human health.